Liver Gene Transfer Outperforms DOTAP
In a systematic evaluation of carbamate-linked cationic lipids, liposomes formulated with C14:0 hydrocarbon chains (structurally analogous to the hydrophobic domain of 14:0 EPC chloride) exhibited transfection efficiencies 1.3- to 2.2-fold higher than those formulated with C16:0 and C18:0 chains across HeLa, Hep-2, and NCI-H460 cell lines [1]. The C14:0 liposomes demonstrated transfection activity comparable to the commercial gold-standard reagent Lipofectamine 2000, while the C18:1 unsaturated variant outperformed DOTAP [1]. This differential performance is mechanistically linked to enhanced bilayer fluidity conferred by the shorter C14 chain, which promotes more efficient endosomal escape [2].
| Evidence Dimension | In vitro transfection efficiency (relative light units per mg protein) |
|---|---|
| Target Compound Data | 1.3-2.2 fold higher than C16:0 and C18:0 lipids; comparable to Lipofectamine 2000 |
| Comparator Or Baseline | C16:0 and C18:0 carbamate-linked cationic lipids; DOTAP; Lipofectamine 2000 |
| Quantified Difference | 1.3-2.2 fold increase |
| Conditions | HeLa, Hep-2, NCI-H460 cell lines; N/P ratios of 3:1 and 6:1 |
Why This Matters
For procurement, this provides a quantifiable performance benchmark against both in-class analogs and established commercial reagents, directly informing selection for gene delivery studies where maximizing expression is paramount.
- [1] Zhi, D., et al. (2016). Carbamate-linked cationic lipids with different hydrocarbon chains for gene delivery. Colloids and Surfaces B: Biointerfaces, 141, 278-286. View Source
- [2] Zhi, D., et al. (2016). Carbamate-linked cationic lipids with different hydrocarbon chains for gene delivery. Colloids and Surfaces B: Biointerfaces, 141, 278-286. View Source
